1-(4-Chlorophthalazin-1-yl)piperidin-3-ol

• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol
• IUPAC Name: 1-(4-chlorophthalazin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C13H14ClN3O/c14-12-10-5-1-2-6-11(10)13(16-15-12)17-7-3-4-9(18)8-17/h1-2,5-6,9,18H,3-4,7-8H2
• InChI Key: VRUVBSDTVSBPSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C3=CC=CC=C32)Cl)O

Description

1-(4-Chlorophthalazin-1-yl)piperidin-3-ol is a useful research compound. Its molecular formula is C13H14ClN3O and its molecular weight is 263.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A resealable pressure bottle was charged with potassium carbonate (273 mg, 2.0 mmol), 1,4-dichlorophthalazine (590 mg, 3.0 mmol), piperidin-3-ol (200 mg, 2.0 mmol) and methylsulfinylmethane (10 mL, 0.2M). The vessel was sealed and the mixture stirred at 90° C. for 24 hrs. Next day the reaction was cooled to RT and diluted with 5 ml of DMSO. The solution was purified by Gilson reverse phase liquid chromatography (10% to 90% CH3CN/H2O/0.1% TFA) to afford 1-(4-chlorophthalazin-1-yl)piperidin-3-ol. MS m/z=264 [M+1]+. Calculated for C13H14ClN3O: 263.7.